Cas no 821784-54-7 (Phenol, 3-[[[5-(3-aminophenyl)-3-pyridinyl]amino]methyl]-)

• Product Name: Phenol, 3-[[[5-(3-aminophenyl)-3-pyridinyl]amino]methyl]-
• CAS No: 821784-54-7
• MF: C₁₈H₁₇N₃O
• MW: 291.347083806992
• CID: 696841
• PubChem ID: 11507575
• Update Time: 2025-04-19

Phenol, 3-[[[5-(3-aminophenyl)-3-pyridinyl]amino]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-[[[5-(3-aminophenyl)-3-pyridinyl]amino]methyl]-
• 3-[[[5-(3-aminophenyl)pyridin-3-yl]amino]methyl]phenol
• SCHEMBL4155633
• DTXSID40467774
• 821784-54-7

• Inchi： 1S/C18H17N3O/c19-16-5-2-4-14(8-16)15-9-17(12-20-11-15)21-10-13-3-1-6-18(22)7-13/h1-9,11-12,21-22H,10,19H2
• InChI Key： JPZJTMJKAJYQKI-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1)CNC1C=NC=C(C=1)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 291.137162174g/mol
• Monoisotopic Mass: 291.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 71.2Ų